(6-Fluoro-2-methoxypyridin-3-yl)methanol

• Molecular Formula: C7H8FNO2
• Molecular Weight: 157.14 g/mol
• IUPAC Name: (6-fluoro-2-methoxypyridin-3-yl)methanol
• InChI: InChI=1S/C7H8FNO2/c1-11-7-5(4-10)2-3-6(8)9-7/h2-3,10H,4H2,1H3
• InChI Key: YNRRDLCQFDZFSA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=N1)F)CO

Description

(6-Fluoro-2-methoxypyridin-3-yl)methanol is a fluorinated pyridine derivative with a methoxy group at position 2 and a hydroxymethyl group at position 3 of the pyridine ring. Its molecular formula is C₇H₈FNO₂, and it is structurally characterized by the interplay of electron-withdrawing fluorine and electron-donating methoxy substituents.

Biological Activity

(6-Fluoro-2-methoxypyridin-3-yl)methanol is a pyridine derivative that has garnered attention due to its potential biological activities. The presence of a fluorine atom and a methoxy group in its structure may enhance its binding affinity to various biological targets, making it a candidate for therapeutic applications.

Chemical Structure and Properties

The molecular formula of (6-Fluoro-2-methoxypyridin-3-yl)methanol is $C_8H_10FNO_2$, with a molecular weight of approximately 173.17 g/mol. The compound features a hydroxymethyl group, which contributes to its reactivity and biological activity.

The mechanism of action for (6-Fluoro-2-methoxypyridin-3-yl)methanol is not fully elucidated in the literature; however, it is believed to interact with specific enzymes or receptors, leading to modulation of biochemical pathways. The substitution patterns on the pyridine ring, particularly the fluorine and methoxy groups, may influence its pharmacological properties by enhancing lipophilicity and bioactivity compared to other similar compounds.

Biological Activities

Research indicates that (6-Fluoro-2-methoxypyridin-3-yl)methanol exhibits various biological activities, including:

• Anticancer Activity : Preliminary studies suggest that this compound may inhibit the proliferation of cancer cells through mechanisms involving apoptosis and cell cycle arrest.
• Neuroprotective Effects : Similar compounds have shown neuroprotective properties in models of neurodegenerative diseases, suggesting potential applications in treating conditions like Parkinson's disease .

Case Studies

• Anticancer Studies : In vitro studies have demonstrated that (6-Fluoro-2-methoxypyridin-3-yl)methanol can reduce metabolic activity in cancer cell lines. For example, a study reported a significant decrease in cell viability in A2780 ovarian cancer cells upon treatment with this compound at concentrations ranging from 0.1 to 1 μM .
• Neuroprotection : Another study evaluated the neuroprotective capacity of related pyridine derivatives in models of oxidative stress-induced neuronal damage. Results indicated that these compounds could significantly reduce neuronal death, highlighting their potential therapeutic roles .

Comparative Analysis with Similar Compounds

Compound Name	Structure Features	Biological Activity
(6-Fluoro-2-methoxypyridin-3-yl)methanol	Fluorine and methoxy substitution	Anticancer, neuroprotective
(5-Fluoro-6-methoxypyridin-3-yl)methanol	Similar structure with different positioning	Potentially similar biological effects
(3-Fluoro-2-methoxypyridin-4-yl)methanol	Different substitution pattern	Investigated for various biological activities

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares (6-Fluoro-2-methoxypyridin-3-yl)methanol with analogous pyridine methanol derivatives, focusing on structural variations, physicochemical properties, and applications.

Structural Analogues and Key Differences

Compound Name	Substituents (Pyridine Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Features/Applications	Reference(s)
(6-Fluoro-2-methoxypyridin-3-yl)methanol	6-F, 2-OCH₃, 3-CH₂OH	C₇H₈FNO₂	171.15	High polarity; drug intermediate
(6-Methoxypyridin-3-yl)methanol	6-OCH₃, 3-CH₂OH	C₇H₉NO₂	139.15	Lower polarity; used in catalysis
(6-Fluoro-2-methylpyridin-3-yl)methanol	6-F, 2-CH₃, 3-CH₂OH	C₇H₈FNO	155.15	Enhanced lipophilicity; agrochemical use
(2-Chloro-5-fluoropyridin-3-yl)methanol	2-Cl, 5-F, 3-CH₂OH	C₆H₅ClFNO	175.57	Higher reactivity; cross-coupling agent
(5,6-Dimethoxypyridin-3-yl)methanol	5-OCH₃, 6-OCH₃, 3-CH₂OH	C₈H₁₁NO₃	169.18	Antioxidant properties; polymer synthesis

Physicochemical Properties

• Boiling Point: (6-Methoxypyridin-3-yl)methanol (258°C) vs. (6-Fluoro-2-methylpyridin-3-yl)methanol (data unavailable, but expected lower due to reduced hydrogen bonding).
• Polarity: Fluorine and methoxy groups in the target compound increase polarity compared to non-fluorinated analogues like (6-Methoxypyridin-3-yl)methanol .
• Acidity: The pKa of (6-Methoxypyridin-3-yl)methanol is 13.42 ± 0.10, suggesting moderate acidity influenced by the methoxy group .

Commercial Availability and Pricing

• (6-Methoxypyridin-3-yl)methanol is available in 1 g ($240), 5 g ($960), and 25 g ($3000) quantities .
• (1-(6-Fluoropyridin-2-yl)pyrrolidin-3-yl)methanol (HB085) is priced at $220 (1 g) and $2640 (25 g) , reflecting the cost of additional synthetic complexity.